2-[N-methyl-N-(3-nitrobenzyl)aminoethyl]pyridine

• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol
• IUPAC Name: N-methyl-N-[(3-nitrophenyl)methyl]-2-pyridin-2-ylethanamine
• InChI: InChI=1S/C15H17N3O2/c1-17(10-8-14-6-2-3-9-16-14)12-13-5-4-7-15(11-13)18(19)20/h2-7,9,11H,8,10,12H2,1H3
• InChI Key: PCEOEAHRHOFKFJ-UHFFFAOYSA-N
• SMILES: CN(CCC1=CC=CC=N1)CC2=CC(=CC=C2)[N+](=O)[O-]

Description

2-[N-methyl-N-(3-nitrobenzyl)aminoethyl]pyridine is a useful research compound. Its molecular formula is C15H17N3O2 and its molecular weight is 271.31 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6.8 g of 3-nitrobenzyl chloride in 25 ml of methanol are slowly added dropwise to a solution of 5.4 g of 2-(2-methylaminoethyl)pyridine in 20 ml of methanol at 40° C. 15 ml of triethylamine in 15 ml of methanol are subsequently added, and the mixture is stirred for 15 hours at 40° C. After removal of the solvent by evaporation in vacuo, the residue is taken up in 300 ml of water and extracted three times with dichloromethane. After drying over sodium sulphate, the dichloromethane is evaporated in vacuo and the residue is chromatographed on silica gel (eluent: dichloromethane/methanol 100:5).